![molecular formula C15H14O B1244665 (R)-isoflavan](/img/structure/B1244665.png)
(R)-isoflavan
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Overview
Description
(R)-isoflavan is the (R)-enantiomer of isoflavan. It is an enantiomer of a (S)-isoflavan.
Scientific Research Applications
Antifungal and Antibacterial Properties
- Isoflavans from biochanin A series demonstrate significant antifungal activity against soil-borne fungi (Weidenbörner et al., 1990).
- A new isoflavan isolated from Erythrina livingstoniana showed moderate antibacterial activity against S. aureus (Kgakatsi et al., 2022).
- Prenylated isoflavan from Millettia racemosa exhibited notable bactericidal properties (Rao & Krupadanam, 1994).
Isoflavans in Phytoalexin Biosynthesis
- Isoflavans and pterocarpans, significant phytoalexins in legumes, have been studied for their biosynthetic pathways in Lotus japonicus (Akashi et al., 2006).
Biological and Pharmacological Effects
- Equol, an isoflavan produced by intestinal bacteria in response to soy isoflavone intake, shows varied biological properties and potential in hormone-dependent conditions (Setchell & Clerici, 2010).
- Isoflavans exhibit inhibitory activity against porcine 5-lipoxygenase, suggesting potential in anti-inflammatory applications (Voss et al., 1992).
- Isoflavans from Glycyrrhiza glabra protect liver mitochondria against oxidative stresses (Haraguchi et al., 2000).
Synthetic Access and Chemical Properties
- Development of methods for synthetic access to optically active isoflavans, such as (S)-equol and (R)-sativan (Takashima et al., 2010).
- Stereoselective synthesis of phytoestrogenic isoflavans using chiral pool approaches for potential clinical and pharmacological applications (Yalamanchili et al., 2016).
properties
Product Name |
(R)-isoflavan |
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Molecular Formula |
C15H14O |
Molecular Weight |
210.27 g/mol |
IUPAC Name |
(3R)-3-phenyl-3,4-dihydro-2H-chromene |
InChI |
InChI=1S/C15H14O/c1-2-6-12(7-3-1)14-10-13-8-4-5-9-15(13)16-11-14/h1-9,14H,10-11H2/t14-/m0/s1 |
InChI Key |
NNQSGBRGJHSRFN-AWEZNQCLSA-N |
Isomeric SMILES |
C1[C@@H](COC2=CC=CC=C21)C3=CC=CC=C3 |
SMILES |
C1C(COC2=CC=CC=C21)C3=CC=CC=C3 |
Canonical SMILES |
C1C(COC2=CC=CC=C21)C3=CC=CC=C3 |
Origin of Product |
United States |
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